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Compound of Interest

Compound Name: 2-Butanone, 4-methoxy-

Cat. No.: B1360277

For researchers, scientists, and professionals in drug development, the selection of a suitable
analytical standard is a critical step to ensure the accuracy and reliability of experimental
results. This guide provides a comprehensive comparison of commercially available analytical
standards for 2-Butanone, 4-methoxy- (CAS: 6975-85-5), a key chemical intermediate. We
also include data on a closely related compound, 2-Butanone, 4-(4-methoxyphenyl)- (CAS:
104-20-1), which may be considered as an alternative or potential interferent in analytical
methods.

Comparison of Commercial Analytical Standards

The quality and purity of an analytical standard are paramount for achieving accurate
guantification and identification. Below is a comparison of 2-Butanone, 4-methoxy- standards
offered by various suppliers.
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Supplier Product Number Purity Notes

Marketed by

Sigma-Aldrich CH4250699675 95% ChemBridge
Corporation.[1]

For

Alfa Chemistry 6975-85-5 - experimental/research
use.

For research and
AKSci B939 > 95% development use only.
[2]

For research use only.

BenchChem B1360277 3]

Note: The availability and specifications of these standards are subject to change. Itis
recommended to consult the suppliers' websites for the most current information.

Alternative Analytical Standard: 2-Butanone, 4-(4-
methoxyphenyl)-

In some applications, or as a potential impurity, 2-Butanone, 4-(4-methoxyphenyl)- may be
relevant. A prominent supplier for this compound is:

Supplier Product Number Purity Notes

Also known as

Sigma-Aldrich M19600 98% )
Anisylacetone.[4]

Certified reference

LGC Standards ] )
materials available.[5]

Experimental Data and Methodologies

Accurate analytical work relies on robust experimental protocols. Below are methodologies and
data derived from publicly available resources.
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Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile compounds like
2-Butanone, 4-methoxy-.

Experimental Protocol (General):
e Instrument: Gas Chromatograph coupled to a Mass Spectrometer.

e Column: A non-polar column, such as one with a 5% phenyl methylpolysiloxane stationary
phase, is typically suitable.

e Carrier Gas: Helium at a constant flow rate.
e Inlet Temperature: 250 °C.

o Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10
°C/min.

e MS Transfer Line Temperature: 280 °C.
e lon Source Temperature: 230 °C.

¢ lonization Mode: Electron lonization (El) at 70 eV.

Mass Range: m/z 40-400.
Data:

The NIST WebBook and PubChem provide mass spectral data for 2-Butanone, 4-methoxy-.
The mass spectrum is characterized by a base peak at m/z 43.[6][7]

High-Performance Liquid Chromatography (HPLC)

While specific HPLC methods for 2-Butanone, 4-methoxy- are not readily available in the
searched literature, a method for its analogue, 2-Butanone, 4-(4-methoxyphenyl)-, can be
adapted.

Experimental Protocol (Adapted from 2-Butanone, 4-(4-methoxyphenyl)- analysis):

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1360277?utm_src=pdf-body
https://www.benchchem.com/product/b1360277?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butanone_-4-methoxy
https://webbook.nist.gov/cgi/inchi?ID=C6975855&Mask=200
https://www.benchchem.com/product/b1360277?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e Instrument: HPLC system with a UV or MS detector.
e Column: Areversed-phase C18 column.

o Mobile Phase: A gradient of acetonitrile and water.

e Flow Rate: 1.0 mL/min.

* Injection Volume: 10 pL.

Detection: UV at 254 nm or Mass Spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is invaluable for the structural elucidation of organic molecules.
Data:

IH NMR and 13C NMR spectra for 2-Butanone, 4-methoxy- are available on PubChem and
other chemical databases.[6] These spectra can be used to confirm the identity and purity of
the analytical standard.

Workflow and Decision Making

The selection of an appropriate analytical standard is a multi-step process. The following
diagrams illustrate a typical workflow for standard selection and a logical relationship for
considering alternatives.
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Workflow for Selecting an Analytical Standard
Define Analytical Requirements
(Purity, Concentration, Matrix)

l

Identify Potential Suppliers )

(e.g., Sigma-Aldrich, LGC Standards)

l

Request Certificate of Analysis (CoA)

Compare Purity and Certified Values) Evaluate Cost and Availability)
(Select Optimal Standard)

Perform In-house Verification
(e.g., GC-MS, NMR)

N

Click to download full resolution via product page

Caption: A typical workflow for the selection and verification of an analytical standard.
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Logic for Considering Alternative Standards

Primary Standard Available?
(2-Butanone, 4-methoxy-)

Consider Alternative
(e.g., 2-Butanone, 4-(4-methoxyphenyl)-)

[Seek Custom Synthesisj

Click to download full resolution via product page

Caption: A decision-making diagram for the use of alternative analytical standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Comparative Guide to Analytical Standards of 2-
Butanone, 4-methoxy-]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360277#analytical-standards-for-2-butanone-4-
methoxy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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